Cas no 284686-22-2 (3-Ethenyl Nevirapine)
3-Ethenyl Nevirapine structure
Product Name:3-Ethenyl Nevirapine
CAS No:284686-22-2
MF:C17H16N4O
MW:292.335143089294
CID:1059773
PubChem ID:10803576
Update Time:2025-04-20
3-Ethenyl Nevirapine Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethenyl Nevirapine
- 11-cyclopropyl-3-ethenyl-4-methyl-5H-dipyrido[2,3-e:2',3'-f][1,4]diazepin-6-one
- DTXSID40445178
- 11-Cyclopropyl-3-ethenyl-5,11-dihydro-4-methyl-6H-dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one
- 2-cyclopropyl-6-ethenyl-7-methyl-2,4,9,15-tetraazatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
- 2-cyclopropyl-6-ethenyl-7-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
- 11-Cyclopropyl-3-ethenyl-5,11-dihydro-4-methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one;
- 284686-22-2
-
- Inchi: 1S/C17H16N4O/c1-3-11-9-19-16-14(10(11)2)20-17(22)13-5-4-8-18-15(13)21(16)12-6-7-12/h3-5,8-9,12H,1,6-7H2,2H3,(H,20,22)
- InChI Key: CVHKSYCZFRKORT-UHFFFAOYSA-N
- SMILES: O=C1C2=CC=CN=C2N(C2=C(C(C)=C(C=C)C=N2)N1)C1CC1
Computed Properties
- Exact Mass: 292.13241115g/mol
- Monoisotopic Mass: 292.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 58.1Ų
3-Ethenyl Nevirapine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E678300-1mg |
3-Ethenyl Nevirapine |
284686-22-2 | 1mg |
$ 219.00 | 2023-04-17 | ||
| TRC | E678300-2mg |
3-Ethenyl Nevirapine |
284686-22-2 | 2mg |
$ 385.00 | 2023-04-17 | ||
| TRC | E678300-5mg |
3-Ethenyl Nevirapine |
284686-22-2 | 5mg |
$ 930.00 | 2023-04-17 | ||
| TRC | E678300-10mg |
3-Ethenyl Nevirapine |
284686-22-2 | 10mg |
$ 1656.00 | 2023-09-07 |
3-Ethenyl Nevirapine Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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